Cas no 996-19-0 (Aminoguanidine hemisulfate)

• Product Name: Aminoguanidine hemisulfate
• CAS No: 996-19-0
• MF: C₂H₁₄N₈O₄S
• MW: 246.248756885529
• MDL: MFCD00035665
• CID: 83282
• PubChem ID: 24278013
• Update Time: 2025-09-26

Aminoguanidine hemisulfate Chemical and Physical Properties

Names and Identifiers

• Bis(1-aminoguanidinium) sulphate
• Aminoguanidine hemisulfate salt
• Aminoguanidine Sulfate Hydrate
• Amino Guanidine Sulphate
• AMINOGUANIDINE HEMISULFATE
• Aminoguanidine sulfate monohydrate
• Aminoguanidinesulfate
• Bis(aminoguanidinium) sulfate
• Hydrazinecarboximidamide, sulfate (2:1)
• pimagedine hemisulfate
• R13YB310MU
• DSSTox_RID_81291
• DSSTox_CID_26016
• DSSTox_GSID_46016
• KSC487Q9R
• Guanylhydrazine hemisulfate salt
• Aminoguanidine sulphate monohydrate
• Hydrazinecarboximidamide hemisulfate
• HMS3260I21
• Tox21_500050
• Tox21_111552
• bis(N-aminoguanidine); sulfuric acid
• Tox
• A0309
• F0001-2343
• AS-64027
• 996-19-0
• Guanidine, amino-, sulfate (2:1)
• E78083
• W-100028
• NCGC00093564-01
• AI3-52283
• Di(carbazamidin)sulfat
• LP00050
• EINECS 213-628-7
• NS00079939
• CHEMBL1567020
• CCG-204146
• DTXSID0046016
• CAS-996-19-0
• EU-0100050
• Di(carbazamidine) sulphate
• Q27287642
• Aminoguanidine hemisulfate salt, >=98%
• MFCD00035665
• Tox21_111552_1
• DTXCID8026016
• NCGC00260735-01
• A 7009
• NSC 7888
• NCGC00015082-09
• UNII-R13YB310MU
• AKOS015902640
• 4-Hydroxybenzaldehyde
• AMINOGUANIDINEHEMISULFATE
• Aminoguanidine hemisulfate

• MDL： MFCD00035665
• Inchi： 1S/2CH6N4.H2O4S/c2*2-1(3)5-4;1-5(2,3)4/h2*4H2,(H4,2,3,5);(H2,1,2,3,4)
• InChI Key： VKGQPUZNCZPZKI-UHFFFAOYSA-N
• SMILES： S(=O)(=O)(O)O.N/C(=N/N)/N.N/C(=N/N)/N

Computed Properties

• Exact Mass: 246.08600
• Monoisotopic Mass: 136.05964
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 8
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 123
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• Topological Polar Surface Area: 264

Experimental Properties

• Color/Form: Colorless or white crystals.
• Density: 1.36 g/cm3 (20℃)
• Melting Point: 200 °C
• Boiling Point: 261.4°Cat760mmHg
• Flash Point: 111.9°C
• PH: 4-6 (25g/l, H2O, 20℃)
• Solubility: 170g/l
• Water Partition Coefficient: almost transparency
• PSA: 258.82000
• LogP: 0.89680
• Solubility: Soluble in water, insoluble in ethanol.

Aminoguanidine hemisulfate Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfuric acids and derivatives
• Other Chemical additives Functional Additives